Vanillyl Butyl Ether
Vanillyl Butyl Ether
4-(Butoxymethyl)-2-methoxyphenol, also known as butyl vanillyl ether or vanillyl butyl ether, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 4-(Butoxymethyl)-2-methoxyphenol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-(butoxymethyl)-2-methoxyphenol is primarily located in the membrane (predicted from logP). 4-(Butoxymethyl)-2-methoxyphenol has a fruity and vanilla taste.
Vanillyl butyl ether is an ether of monohydroxybenzoic acid. It is added to food products as a flavoring agent. It is also present in cosmetics and personal care products as a fragrance ingredient, oral care agent, hair conditioning agent, and warming or cooling agent.
Vanillyl butyl ether is an ether of monohydroxybenzoic acid. It is added to food products as a flavoring agent. It is also present in cosmetics and personal care products as a fragrance ingredient, oral care agent, hair conditioning agent, and warming or cooling agent.
Brand Name:
Vulcanchem
CAS No.:
82654-98-6
VCID:
VC0123786
InChI:
InChI=1S/C12H18O3/c1-3-4-7-15-9-10-5-6-11(13)12(8-10)14-2/h5-6,8,13H,3-4,7,9H2,1-2H3
SMILES:
CCCCOCC1=CC(=C(C=C1)O)OC
Molecular Formula:
C12H18O3
Molecular Weight:
210.27 g/mol
Vanillyl Butyl Ether
CAS No.: 82654-98-6
Reference Standards
VCID: VC0123786
Molecular Formula: C12H18O3
Molecular Weight: 210.27 g/mol
| CAS No. | 82654-98-6 |
|---|---|
| Product Name | Vanillyl Butyl Ether |
| Molecular Formula | C12H18O3 |
| Molecular Weight | 210.27 g/mol |
| IUPAC Name | 4-(butoxymethyl)-2-methoxyphenol |
| Standard InChI | InChI=1S/C12H18O3/c1-3-4-7-15-9-10-5-6-11(13)12(8-10)14-2/h5-6,8,13H,3-4,7,9H2,1-2H3 |
| Standard InChIKey | VLDFMKOUUQYFGF-UHFFFAOYSA-N |
| SMILES | CCCCOCC1=CC(=C(C=C1)O)OC |
| Canonical SMILES | CCCCOCC1=CC(=C(C=C1)O)OC |
| Density | 1.048-1.068 |
| Physical Description | colourless to pale yellow viscous liquid with a weak, vanillic, acidic odou |
| Description | 4-(Butoxymethyl)-2-methoxyphenol, also known as butyl vanillyl ether or vanillyl butyl ether, belongs to the class of organic compounds known as methoxyphenols. Methoxyphenols are compounds containing a methoxy group attached to the benzene ring of a phenol moiety. 4-(Butoxymethyl)-2-methoxyphenol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 4-(butoxymethyl)-2-methoxyphenol is primarily located in the membrane (predicted from logP). 4-(Butoxymethyl)-2-methoxyphenol has a fruity and vanilla taste. Vanillyl butyl ether is an ether of monohydroxybenzoic acid. It is added to food products as a flavoring agent. It is also present in cosmetics and personal care products as a fragrance ingredient, oral care agent, hair conditioning agent, and warming or cooling agent. |
| Solubility | insoluble in water; soluble in organic solvents, oils miscible at room temperature (in ethanol) |
| Synonyms | 4-(Butoxymethyl)-2-methoxyphenol; Hotact VBE |
| PubChem Compound | 5084146 |
| Last Modified | Nov 13 2021 |
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